Cas no 1806618-39-2 (2-(2-Bromopropanoyl)-3-hydroxymandelic acid)

• Product Name: 2-(2-Bromopropanoyl)-3-hydroxymandelic acid
• CAS No: 1806618-39-2
• MF: C₁₁H₁₁BrO₅
• MW: 303.106043100357
• CID: 4940711
• Update Time: 2025-10-30

2-(2-Bromopropanoyl)-3-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopropanoyl)-3-hydroxymandelic acid

• Inchi： 1S/C11H11BrO5/c1-5(12)9(14)8-6(10(15)11(16)17)3-2-4-7(8)13/h2-5,10,13,15H,1H3,(H,16,17)
• InChI Key： ZQAGCSITHWWGFB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C(C(=O)O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 1.9
• Topological Polar Surface Area: 94.8

Additional information on 2-(2-Bromopropanoyl)-3-hydroxymandelic acid

Introduction to 2-(2-Bromopropanoyl)-3-hydroxymandelic Acid (CAS No. 1806618-39-2)

2-(2-Bromopropanoyl)-3-hydroxymandelic acid, identified by its Chemical Abstracts Service (CAS) number 1806618-39-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif comprising a brominated acyl group and a hydroxymandelic acid backbone, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-(2-Bromopropanoyl)-3-hydroxymandelic acid consists of a propanoyl chain substituted with a bromine atom at the second carbon position, linked to a mandelic acid derivative featuring a hydroxyl group at the third carbon. This bifunctional design allows for diverse chemical modifications, making it an attractive scaffold for medicinal chemists seeking to explore structure-activity relationships (SAR) in drug discovery programs.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. The presence of both the bromine atom and the hydroxymandelic acid moiety in 2-(2-Bromopropanoyl)-3-hydroxymandelic acid provides multiple handles for covalent bond formation, which is particularly useful in designing irreversible inhibitors. Such inhibitors have shown enhanced potency and prolonged duration of action compared to their reversible counterparts, offering new therapeutic strategies against various diseases.

One of the most compelling applications of 2-(2-Bromopropanoyl)-3-hydroxymandelic acid lies in its utility as a key intermediate in the synthesis of protease inhibitors. Proteases play critical roles in numerous biological pathways, including inflammation, blood clotting, and cancer progression. By leveraging the reactive sites on 2-(2-Bromopropanoyl)-3-hydroxymandelic acid, researchers have been able to develop novel protease inhibitors with high selectivity and efficacy. For instance, derivatives of this compound have been explored as potential antiviral agents, targeting viral proteases that are essential for viral replication.

Another area where 2-(2-Bromopropanoyl)-3-hydroxymandelic acid has demonstrated utility is in the field of kinase inhibition. Kinases are enzymes that phosphorylate other proteins, thereby modulating a wide range of cellular processes. Inhibiting aberrantly active kinases has become a major focus in oncology research, with several successful drugs already on the market. The structural features of 2-(2-Bromopropanoyl)-3-hydroxymandelic acid allow for the design of kinase inhibitors that can bind to the ATP-binding pocket or other allosteric sites on these enzymes. Recent studies have highlighted its role in developing next-generation kinase inhibitors with improved pharmacokinetic profiles.

The synthetic accessibility of 2-(2-Bromopropanoyl)-3-hydroxymandelic acid is another factor contributing to its widespread use in research and drug development. The compound can be readily synthesized through established organic transformations, such as bromination and esterification reactions, making it readily available for further derivatization. This ease of synthesis has facilitated rapid screening and optimization campaigns in academic and industrial settings.

In addition to its applications in drug discovery, 2-(2-Bromopropanoyl)-3-hydroxymandelic acid has found utility in materials science and chemical biology. Its ability to participate in various chemical reactions makes it a valuable tool for probing enzyme mechanisms and developing novel synthetic methodologies. For example, researchers have utilized this compound to study the catalytic activity of metalloproteases, which are involved in metal ion transport and signaling processes.

The growing interest in 2-(2-Bromopropanoyl)-3-hydroxymandelic acid is also reflected in the increasing number of patents and publications reporting its use in synthetic chemistry and medicinal chemistry applications. Companies specializing in fine chemicals and custom synthesis services have incorporated this compound into their product portfolios to meet the demand from researchers worldwide. The versatility of 1806618-39-2 ensures its continued relevance as a building block for innovative chemical discoveries.

Looking ahead, the future prospects for 2-(2-Bromopropanoyl)-3-hydroxymandelic acid appear promising as new methodologies emerge that further expand its utility. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with enhanced biological activity. Moreover, interdisciplinary collaborations between chemists, biologists, and pharmacologists will likely drive novel applications for this versatile compound.

In conclusion, (CAS No: 1806618-39-2) stands out as a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers engaged in pharmaceutical development, synthetic chemistry, and chemical biology. As our understanding of biological systems continues to evolve, so too will the applications of this remarkable molecule.